Cas no 1805064-34-9 ((6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane)

• Product Name: (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane
• CAS No: 1805064-34-9
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 5076265
• Update Time: 2025-06-08

(6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane

• Inchi： 1S/C9H11FO2S/c1-11-7-5-4-6(10)9(13-3)8(7)12-2/h4-5H,1-3H3
• InChI Key： SGFWXGJXIREMAT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=C(C=1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8

Additional information on (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane

Professional Introduction to (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane (CAS No. 1805064-34-9)

(6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane, identified by the Chemical Abstracts Service Number (CAS No.) 1805064-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two organic groups. The structural features of this molecule, particularly its aromatic ring system modified with fluorine and methoxy substituents, make it a promising candidate for various applications in drug discovery and medicinal chemistry.

Thefluorosubstituent at the 6-position of the phenyl ring introduces unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of bioactive molecules. In contrast, thedimethoxygroups at the 2- and 3-positions further enhance the compound's solubility and interactions with biological targets. This combination of structural elements makes (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane a versatile building block for synthesizing more complex pharmacophores.

In recent years, there has been a growing interest in exploring the potential of sulfide derivatives as therapeutic agents. Sulfur-containing compounds have shown remarkable efficacy in various biological processes, including enzyme inhibition and receptor binding. The(methyl)sulfane moiety in this compound not only contributes to its structural diversity but also provides a site for further functionalization. This flexibility allows chemists to modify the molecule's properties tailored to specific biological targets.

One of the most compelling aspects of (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane is its potential application in the development of novel agrochemicals. Thefluoro- anddimethoxy-substituted phenyl ring can interact with biological receptors in plants, influencing growth patterns and disease resistance. Current research in this area suggests that such modifications can enhance the bioactivity of agrochemicals while reducing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

The pharmaceutical industry has also recognized the value of this compound in drug discovery. Its structural motifs are reminiscent of established pharmacophores found in several therapeutic classes. For instance, analogs containing similarfluoro- anddimethoxy-substituted aromatic rings have been investigated for their potential as kinase inhibitors and anti-inflammatory agents. Preliminary studies indicate that (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane exhibits promising activity against certain enzymes implicated in cancer progression.

Synthetic methodologies play a crucial role in accessing this compound efficiently. Modern synthetic strategies have enabled the streamlined preparation of complex molecules like (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane through multi-step reactions involving palladium-catalyzed cross-coupling and nucleophilic substitution reactions. These advances have not only improved yield but also reduced costs, making it more feasible for large-scale applications.

The impact of computational chemistry on the study of this compound cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding interactions between (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane and biological targets with high accuracy. This has accelerated the process of identifying lead compounds for further optimization. Additionally, virtual screening methods have been employed to explore new derivatives with enhanced pharmacological properties.

Ethical considerations are also integral to the development and use of this compound. Responsible research practices ensure that synthetic pathways are environmentally friendly and that any potential hazards are thoroughly evaluated before commercialization. This approach fosters trust among stakeholders and supports long-term sustainability.

The future prospects for (6-Fluoro-2,3-dimethoxyphenyl)(methyl)sulfane appear bright, with ongoing research uncovering new applications across multiple industries. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential for innovation. Whether in pharmaceuticals or agrochemicals, its unique structural features offer a wealth of possibilities for addressing complex challenges.